Cas no 2228363-61-7 (2-(1-ethyl-1H-imidazol-5-yl)ethane-1-thiol)

• Product Name: 2-(1-ethyl-1H-imidazol-5-yl)ethane-1-thiol
• CAS No: 2228363-61-7
• MF: C₇H₁₂N₂S
• MW: 156.248579978943
• CID: 6452782
• PubChem ID: 165626230
• Update Time: 2025-10-29

2-(1-ethyl-1H-imidazol-5-yl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethyl-1H-imidazol-5-yl)ethane-1-thiol
• 2228363-61-7
• EN300-1774817

• Inchi： 1S/C7H12N2S/c1-2-9-6-8-5-7(9)3-4-10/h5-6,10H,2-4H2,1H3
• InChI Key： ZAQLHPOGYNTNHS-UHFFFAOYSA-N
• SMILES： SCCC1=CN=CN1CC

Computed Properties

• Exact Mass: 156.07211956g/mol
• Monoisotopic Mass: 156.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 97.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 18.8Ų

Additional information on 2-(1-ethyl-1H-imidazol-5-yl)ethane-1-thiol

Introduction to 2-(1-ethyl-1H-imidazol-5-yl)ethane-1-thiol (CAS No. 2228363-61-7)

2-(1-ethyl-1H-imidazol-5-yl)ethane-1-thiol, identified by the chemical formula C₇H₁₀N₂S, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, with the CAS number 2228363-61-7, has garnered attention due to its unique structural properties and potential applications in drug discovery and development. The presence of both an imidazole ring and a thiol group makes this compound a versatile scaffold for designing novel bioactive molecules.

The imidazole moiety, a five-membered heterocyclic ring containing nitrogen, is widely recognized for its role in biological systems. It is a key structural component in many natural products and pharmaceuticals, including antifungals, antivirals, and cardiovascular drugs. In 2-(1-ethyl-1H-imidazol-5-yl)ethane-1-thiol, the ethyl-substituted imidazole ring contributes to the compound's solubility and interaction with biological targets. The thiol group (-SH) at the terminal position of the ethane chain introduces reactivity that can be exploited in drug design, particularly in covalent bond formation with target proteins.

Recent advancements in medicinal chemistry have highlighted the importance of thiol-containing compounds in modulating biological pathways. Thiol groups are known to participate in redox reactions and can serve as probes for studying protein function and dysfunction. The compound 2-(1-ethyl-1H-imidazol-5-yl)ethane-1-thiol has been explored in several preclinical studies for its potential to interact with thiols-rich protein targets, such as cysteine residues in enzymes and transcription factors. This interaction can lead to the development of small-molecule inhibitors or activators with therapeutic potential.

One of the most promising applications of 2-(1-ethyl-1H-imidazol-5-yl)ethane-1-thiol is in the field of oncology. Research has demonstrated that thiol-based compounds can disrupt cancer cell proliferation by targeting key signaling pathways involved in tumor growth and survival. The imidazole ring in this molecule can be further modified to enhance its binding affinity to specific cancer-related proteins. For instance, studies have shown that derivatives of this compound can inhibit tyrosine kinases, which are overexpressed in many solid tumors.

Another area where 2-(1-ethyl-1H-imidazol-5-yl)ethane-1-thiol shows promise is in neurodegenerative diseases. The ability of thiol groups to cross the blood-brain barrier has made them attractive for developing treatments against conditions such as Alzheimer's disease and Parkinson's disease. The compound's ability to interact with cerebral proteins suggests that it could be used to modulate neuronal activity or protect against oxidative stress-induced damage.

In addition to its therapeutic applications, 2-(1-ethyl-1H-imidazol-5-yl)ethane-1-thiol has been investigated for its role in chemical biology research. Its unique reactivity allows researchers to develop probes for studying protein-protein interactions and enzyme mechanisms. For example, site-directed mutagenesis studies have utilized this compound to identify critical cysteine residues involved in substrate binding and catalysis.

The synthesis of 2-(1-ethyl-1H-imidazol-5-yl)ethane-1-thiol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the condensation of ethylthiol with 1-propyne under acidic conditions, followed by functionalization of the imidazole ring using appropriate electrophiles or nucleophiles. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research purposes.

One notable aspect of 2-(1ethyl11imidazol51yl)ethanet11thiol's (CAS No22283636617) pharmacokinetic profile is its moderate solubility in water and organic solvents, which facilitates its use in both in vitro and in vivo studies. This balance between hydrophilicity and lipophilicity is crucial for drug candidates that need to traverse biological membranes while maintaining stability within biological fluids.

The compound's stability under various storage conditions has also been a focus of recent research. Studies have shown that proper handling and storage can significantly enhance its shelf life, ensuring consistent performance in experimental settings. This stability is particularly important for long-term research projects where reproducibility is paramount.

In conclusion,22(11ethyl11imidazol51yl)ethanet11thiol (CAS No22283636617) represents a promising scaffold for developing novel therapeutic agents with applications spanning multiple disease areas including oncologyandneurodegenerative disorders Its unique structural featuresandreactivitymakeit anattractive candidatefor further explorationinmedicinal chemistryandchemical biology research Continuedinvestigation intothiscompoundsynthetic derivativesandbiologicalactivitywilllikelyyieldvaluableinsights intoitspotentialasatherapeuticagent